molecular formula C8H7BrN2O3 B14816208 5-Bromo-4-cyclopropoxy-2-nitropyridine

5-Bromo-4-cyclopropoxy-2-nitropyridine

Cat. No.: B14816208
M. Wt: 259.06 g/mol
InChI Key: WMWOEYCICDWLKR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Bromo-4-cyclopropoxy-2-nitropyridine is a brominated nitropyridine derivative featuring a cyclopropoxy substituent at the 4-position, a nitro group at the 2-position, and a bromine atom at the 5-position. The cyclopropoxy group introduces steric bulk and unique electronic effects, distinguishing it from smaller substituents like chloro or methyl groups commonly observed in related compounds .

Properties

Molecular Formula

C8H7BrN2O3

Molecular Weight

259.06 g/mol

IUPAC Name

5-bromo-4-cyclopropyloxy-2-nitropyridine

InChI

InChI=1S/C8H7BrN2O3/c9-6-4-10-8(11(12)13)3-7(6)14-5-1-2-5/h3-5H,1-2H2

InChI Key

WMWOEYCICDWLKR-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=CC(=NC=C2Br)[N+](=O)[O-]

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-4-cyclopropoxy-2-nitropyridine typically involves the following steps:

    Starting Material: The synthesis begins with a suitable pyridine derivative.

    Cyclopropoxylation: The cyclopropoxy group is introduced at the 4-position using cyclopropyl alcohol and a suitable base.

    Nitration: The nitro group is introduced at the 2-position using nitrating agents like nitric acid or a mixture of nitric and sulfuric acids.

Industrial Production Methods

Industrial production of 5-Bromo-4-cyclopropoxy-2-nitropyridine follows similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity, and the processes are carried out in industrial reactors with appropriate safety measures.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-4-cyclopropoxy-2-nitropyridine undergoes various chemical reactions, including:

    Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines or thiols.

    Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

    Oxidation Reactions: The compound can undergo oxidation reactions, particularly at the cyclopropoxy group.

Common Reagents and Conditions

    Substitution: Nucleophiles like amines or thiols in the presence of a base.

    Reduction: Hydrogen gas with a palladium catalyst.

    Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Major Products Formed

    Substitution: Products with different functional groups replacing the bromine atom.

    Reduction: 5-Amino-4-cyclopropoxy-2-nitropyridine.

    Oxidation: Oxidized derivatives of the cyclopropoxy group.

Scientific Research Applications

5-Bromo-4-cyclopropoxy-2-nitropyridine has several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

    Biology: Investigated for its potential biological activities and interactions with biomolecules.

    Medicine: Explored for its potential as a pharmacophore in drug discovery and development.

    Industry: Utilized in the production of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 5-Bromo-4-cyclopropoxy-2-nitropyridine involves its interaction with specific molecular targets. The bromine and nitro groups play crucial roles in its reactivity and binding affinity. The compound may interact with enzymes or receptors, leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Substituent Position and Type Effects

The position and nature of substituents significantly influence physical and chemical properties. For example:

  • 2-Bromo-5-nitropyridine (mp: 139–141°C) and 5-Bromo-2-nitropyridine (mp: 148–150°C) share the same molecular formula (C₅H₃BrN₂O₂) but differ in substituent positions, leading to a ~9°C increase in melting point when the nitro group moves from position 5 to 2 .
  • 2-Bromo-6-methyl-4-nitropyridine (similarity score: 0.79) incorporates a methyl group, which reduces steric hindrance compared to cyclopropoxy but may decrease solubility in polar solvents .

Physical Properties of Selected Analogs

Table 1: Bromo-Nitropyridine Derivatives

Compound Name Molecular Formula Molecular Weight Melting Point (°C) Boiling Point (°C/mmHg) Key Features
2-Bromo-5-nitropyridine C₅H₃BrN₂O₂ 203 139–141 145–147/10 Nitro at 5, Br at 2
5-Bromo-2-nitropyridine C₅H₃BrN₂O₂ 203 148–150 N/A Nitro at 2, Br at 5
2-Bromo-4-nitropyridine C₅H₃BrN₂O₂ 202.99 N/A N/A Nitro at 4, Br at 2

Table 2: Halogenated and Alkylated Analogs

Compound Name Similarity Score Substituents Key Effects
2-Bromo-4-chloro-5-nitropyridine 0.81 Br (2), Cl (4), NO₂ (5) Increased polarity, higher reactivity
2-Bromo-6-methyl-4-nitropyridine 0.79 Br (2), CH₃ (6), NO₂ (4) Reduced steric hindrance
2-Bromo-5-fluoro-4-nitropyridine 0.73 Br (2), F (5), NO₂ (4) Enhanced electronegativity

Computational Insights

Density-functional theory (DFT) studies highlight the importance of exact exchange terms in predicting thermochemical properties of halogenated nitropyridines. For example, Becke’s hybrid functional (B3LYP) achieves high accuracy in atomization energy predictions (average deviation: 2.4 kcal/mol), which is critical for modeling the stability and reactivity of compounds like 5-Bromo-4-cyclopropoxy-2-nitropyridine .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.